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Compound of Interest

Compound Name: Thiol-PEG9-alcohol

Cat. No.: B8103774

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety and handling of
Thiol-PEG9-alcohol. The following sections detail the material's properties, potential hazards,
safe handling procedures, emergency protocols, and experimental applications. This guide is
intended for professionals in research and drug development who utilize Thiol-PEG9-alcohol

in their work.

Chemical and Physical Properties

Thiol-PEG9-alcohol is a heterobifunctional polyethylene glycol (PEG) derivative containing a
terminal thiol (-SH) group and a terminal alcohol (-OH) group, connected by a 9-unit ethylene
glycol chain. The thiol group allows for covalent attachment to various substrates, while the
hydroxyl group can be used for further chemical modification.[1] While specific data for Thiol-
PEGB9-alcohol is limited, the properties of similar PEG and thiol compounds provide a basis for

safe handling.

Table 1: Physical and Chemical Properties of Thiol-PEG9-alcohol and Related Compounds
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Property Value/iInformation Source
Molecular Formula C1sH38090S [2]
Molecular Weight 430.55 g/mol [2]
May be a low-melting solid or
Appearance ] o [3]
viscous liquid.
Soluble in water and polar
Solubility organic solvents like DMSO [3]
and DMF.
Thiols are known for their
Odor
strong, unpleasant odors.
Thiols generally have lower
Boiling Point boiling points than
corresponding alcohols.
Air and light sensitive. Stable
Stability under recommended storage

conditions.

Safety and Hazard Information

The chemical, physical, and toxicological properties of Thiol-PEG9-alcohol have not been

thoroughly investigated. However, based on the functional groups and related compounds,

several hazards should be considered.

Table 2: Hazard Identification and GHS Classification (based on related compounds)
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Hazard

GHS Classification
(Typical for similar
thiols)

Precautionary
Source
Statements

H315: Causes skin

Skin Irritation Category 2 o
irritation.
o H319: Causes serious
Eye Irritation Category 2A o
eye irritation.
) o H335: May cause
Respiratory Irritation Category 3

respiratory irritation.

Acute Oral Toxicity

Category 4 (for some
PEG derivatives)

H302: Harmful if

swallowed.

Aquatic Toxicity

Category 1 (for some
PEG derivatives)

H410: Very toxic to
aquatic life with long

lasting effects.

Note: Specific toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) are not available for Thiol-PEG9-alcohol. General polyethylene glycol

(PEG) compounds are considered to have low toxicity. However, the thiol group can present its

own set of hazards.

Safe Handling and Storage

Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel and the integrity of the compound.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

vapors or aerosols are generated, a respirator may be necessary.
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Handling

e Avoid contact with skin, eyes, and clothing.
» Avoid inhalation of vapor or mist.
o Keep away from heat, sparks, and open flames.

e Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
 Recommended storage temperature is typically 2-8°C.

e Protect from air and light.

Emergency Procedures
First Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

e In Case of Skin Contact: Immediately wash skin with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

» After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate
medical attention.

o After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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» Specific Hazards: Combustible. Vapors are heavier than air and may spread along floors.
Hazardous combustion products may include carbon oxides and sulfur oxides.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Ensure adequate ventilation.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, dry sand) and
place in a suitable container for disposal.

Experimental Protocols and Workflows

Thiol-PEG9-alcohol is a versatile linker used in various applications, including bioconjugation
and the formation of self-assembled monolayers (SAMS).

General Bioconjugation Protocol

This protocol outlines a general procedure for conjugating Thiol-PEG9-alcohol to a maleimide-
activated protein.

Materials:

Thiol-PEG9-alcohol

Maleimide-activated protein

Conjugation buffer (e.g., phosphate-buffered saline, PBS, pH 7.2-7.5)

Quenching reagent (e.g., free cysteine or 3-mercaptoethanol)

Purification system (e.g., size-exclusion chromatography)

Procedure:
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o Dissolve Protein: Dissolve the maleimide-activated protein in the conjugation buffer to a
desired concentration.

e Dissolve Thiol-PEG9-alcohol: Immediately before use, dissolve Thiol-PEG9-alcohol in the
conjugation buffer.

» Reaction: Add the Thiol-PEG9-alcohol solution to the protein solution at a specific molar
ratio (e.g., 10:1 linker to protein).

 Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C
overnight with gentle stirring.

e Quenching: Add a quenching reagent to cap any unreacted maleimide groups.

 Purification: Purify the PEGylated protein conjugate using a suitable chromatography method
to remove excess linker and unreacted protein.

Below is a logical workflow for the bioconjugation process.

Preparation

Dissolve Thiol-PEG9-alcohol Reaction Purification

———————> Mix Protein and PEG Solutions

Dissolve Maleimide-
activated Protein

—»>| Incubate [—%| Quench Reaction |~ Purify Conjugate

—> PEGylated Protein

Click to download full resolution via product page

Caption: General workflow for protein bioconjugation with Thiol-PEG9-alcohol.

Protocol for Self-Assembled Monolayer (SAM)
Formation on Gold

This protocol describes the formation of a SAM of Thiol-PEG9-alcohol on a gold surface.
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Materials:

e Gold-coated substrate

e Thiol-PEG9-alcohol

o Absolute ethanol (or other suitable solvent)

o Cleaning solution (e.g., Piranha solution - EXTREME CAUTION REQUIRED)
e Deionized water

e Nitrogen gas

Procedure:

o Substrate Cleaning: Thoroughly clean the gold substrate. Acommon method is to use a
Piranha solution (a mixture of sulfuric acid and hydrogen peroxide), followed by extensive
rinsing with deionized water and ethanol. Dry the substrate under a stream of nitrogen.

o Thiol Solution Preparation: Prepare a dilute solution of Thiol-PEG9-alcohol (e.g., 1 mM) in
absolute ethanol.

e Immersion: Immerse the clean, dry gold substrate into the thiol solution.
 Incubation: Allow the self-assembly to proceed for 12-24 hours at room temperature.

¢ Rinsing: Remove the substrate from the solution and rinse thoroughly with fresh ethanol to
remove non-chemisorbed molecules.

e Drying: Dry the SAM-coated substrate under a stream of nitrogen.

The following diagram illustrates the workflow for SAM formation.
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Caption: Workflow for forming a self-assembled monolayer on a gold surface.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Leave
chemicals in their original containers and do not mix with other waste. Handle uncleaned
containers as you would the product itself.
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Disclaimer: This document is intended as a guide and is not a substitute for a thorough review
of the Safety Data Sheet (SDS) provided by the manufacturer and a comprehensive risk
assessment before use. All laboratory work should be conducted by trained personnel in a
suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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